Cas no 106876-38-4 (1,3-Hexanedione, 1-(4-chlorophenyl)-4,4,5,5,6,6,6-heptafluoro-)

• Product Name: 1,3-Hexanedione, 1-(4-chlorophenyl)-4,4,5,5,6,6,6-heptafluoro-
• CAS No: 106876-38-4
• MF: C₁₂H₆ClF₇O₂
• MW: 350.61666727066
• CID: 1184763
• Update Time: 2024-08-05

1,3-Hexanedione, 1-(4-chlorophenyl)-4,4,5,5,6,6,6-heptafluoro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Hexanedione, 1-(4-chlorophenyl)-4,4,5,5,6,6,6-heptafluoro-

• Inchi： 1S/C12H6ClF7O2/c13-7-3-1-6(2-4-7)8(21)5-9(22)10(14,15)11(16,17)12(18,19)20/h1-4H,5H2
• InChI Key： RSJSLQJBEPPSNU-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(=O)CC(=O)C(F)(F)C(F)(F)C(F)(F)F

Computed Properties

• Exact Mass: 349.99448

Experimental Properties

• Density: 1.496±0.06 g/cm3(Predicted)
• Boiling Point: 300.2±37.0 °C(Predicted)
• PSA: 34.14
• pka: 5.50±0.25(Predicted)